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Compound of Interest

Compound Name: Diethyistilbestrol-d8

Cat. No.: B1140465

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity
Diethylstilbestrol-d8 (DES-d8), a deuterated analog of the synthetic estrogen
Diethylstilbestrol. This guide is intended for researchers, scientists, and drug development
professionals utilizing DES-d8 as an internal standard in analytical methods, particularly mass
spectrometry-based assays, and as a research tool in endocrinology and toxicology studies.

Commercial Suppliers of High-Purity
Diethylstilbestrol-d8

A critical aspect of reliable and reproducible research is the quality of the reagents used. High-
purity Diethylstilbestrol-d8 is available from several reputable commercial suppliers. The
following table summarizes key information from some of the prominent vendors. Researchers
are advised to request certificates of analysis for lot-specific purity and characterization data.
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Supplier Catalog Number Purity Applications Cited

Bioactivity, Structure
and function analysis,
ELISA, SDS-PAGE,
Western blotting.[1]

MedChemExpress HY-14598S 99.52%)1]

Clinical MS,
DLM-170-0.05 98% Metabolism,

Metabolomics.[2]

Cambridge Isotope

Laboratories, Inc.

Analytical standard for
Biosynth FD170245 Not specified 17B-estradiol and

estrone detection.[3]

Isotope-Labeled
BIOZOL MCE-HY-14598S 99.74%
Compounds.[4]

Pharmaceuticals,
Stable Isotope
PDQ Scientific PDQH-683438-1mL Not specified Labeled Compounds,

Veterinary Products.

[2]

Diethylstilbestrol Signaling Pathway

Diethylstilbestrol exerts its biological effects primarily through its interaction with estrogen
receptors (ERs), acting as a potent agonist for both ERa and ER[.[5] Its mechanism of action
involves both genomic and non-genomic signaling pathways, leading to the modulation of gene
expression and various cellular processes.

Genomic Signaling Pathway

The classical genomic pathway involves the binding of DES to ERs in the cytoplasm, leading to
receptor dimerization and translocation to the nucleus. This complex then binds to specific DNA
sequences known as estrogen response elements (ERES) in the promoter regions of target
genes, thereby regulating their transcription.[5][6] Additionally, the DES-ER complex can
interact with other transcription factors, such as AP-1 and Sp1, to influence gene expression
indirectly.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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